BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Properties of 2,5-Dimethyldecane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,5-Dimethyldecane

Cat. No.: B098305

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethyldecane is a branched-chain alkane, a saturated hydrocarbon with the chemical
formula C12H26. As a member of the alkane family, it is a non-polar molecule, a characteristic
that dictates many of its physical and chemical properties. This technical guide provides a
comprehensive overview of the core chemical and physical properties of 2,5-dimethyldecane,
its CAS number for unambiguous identification, and detailed experimental protocols relevant to
the determination of these properties. All quantitative data is summarized in structured tables
for clarity and ease of comparison.

Core Chemical and Physical Properties

The fundamental identifiers and key physical properties of 2,5-dimethyldecane are
summarized below.
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Property Value Source
CAS Number 17312-50-4 [11[2][3][4]
Molecular Formula C12H26 [L12][3][4][5]
Molecular Weight 170.33 g/mol [5]

Boiling Point 188 °C [6]

Melting Point -78.15 °C (Calculated) [7]

Density 0.739 g/mL [6]

Solubility Profile

Consistent with its non-polar aliphatic structure, 2,5-dimethyldecane exhibits solubility

characteristics governed by the "like dissolves like" principle.

Solvent

Solubility

Rationale

Water

Insoluble

As a non-polar hydrocarbon,
2,5-dimethyldecane cannot
overcome the strong hydrogen
bonding network of polar water

molecules.

Non-Polar Organic Solvents

Soluble

Due to similar van der Waals
intermolecular forces, it is
expected to be readily soluble
in solvents such as toluene,
benzene, hexane, and other

hydrocarbons.

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined

below, referencing standardized testing guidelines.
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Determination of Melting Point (ASTM D87)

The melting point of petroleum waxes and similar long-chain alkanes can be determined using
the cooling curve method as described in ASTM D87.[8][9]

Methodology:
e A sample of the substance is melted and placed in a test tube.
o Athermometer is inserted into the molten sample.

o The test tube is placed in an air bath, which is then surrounded by a water bath maintained
at a constant temperature.

o The temperature of the sample is recorded at regular intervals as it cools.

o Aplateau in the cooling curve, where the temperature remains constant for a period,
indicates the melting point.[9]

Determination of Boiling Point

The boiling point can be determined using various methods, including distillation or the Thiele
tube method, which is suitable for small sample volumes.

Methodology (Thiele Tube):
e Asmall amount of the liquid is placed in a small test tube or fusion tube.
o Acapillary tube, sealed at one end, is placed open-end-down into the liquid.

e The tube is attached to a thermometer and heated in a Thiele tube containing a high-boiling
point liquid (e.g., mineral oil).

o As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e The heat source is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.
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Determination of Density

The density of liquid hydrocarbons is a fundamental property and can be measured using
various techniques.

Methodology (Hydrometer or Pychometer):

o Hydrometer: A calibrated hydrometer is gently placed into the liquid, and the density is read
directly from the scale at the point where the liquid surface meets the hydrometer stem.

e Pycnometer: A pycnometer of a known volume is accurately weighed when empty, then filled
with the liquid and weighed again. The density is calculated by dividing the mass of the liquid
by the known volume of the pycnometer. Temperature control is crucial for accurate density
measurements.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of a chemical substance is determined by the flask method or the column
elution method as described in OECD Guideline 105.[2][10][11][12]

Methodology (Flask Method):

e An excess amount of the test substance is added to a flask containing purified water.

o The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.
» The solution is then centrifuged or filtered to remove undissolved substance.

e The concentration of the substance in the clear aqueous phase is determined by a suitable
analytical method (e.g., gas chromatography).

Safety and Toxicity

A specific Safety Data Sheet (SDS) for 2,5-dimethyldecane is not readily available in public
databases. However, information from structurally similar branched alkanes, such as 2,5-
dimethylhexane, can provide an indication of potential hazards.[13]

General Hazards of Branched Alkanes:
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Flammability: Lower molecular weight alkanes are flammable liquids and vapors.[13]

Aspiration Hazard: If swallowed, they can enter the lungs and cause chemical pneumonitis.

Skin and Eye Irritation: Prolonged or repeated contact may cause skin dryness and irritation.
Direct contact may cause eye irritation.[13]

Inhalation: High concentrations of vapor may cause dizziness, drowsiness, and respiratory
tract irritation.

Acute Oral Toxicity (OECD Guideline 423):

The acute oral toxicity can be assessed using the Acute Toxic Class Method outlined in OECD
Guideline 423.[14][15][16][17][18] This method involves a stepwise procedure with the use of a
limited number of animals to classify the substance into a defined toxicity class based on the
observed mortality.[14][15]

Logical Workflow for Property Determination

The following diagram illustrates the logical workflow for the characterization of a chemical
substance like 2,5-dimethyldecane.
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Physicochemical Property Determination

:
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Caption: Workflow for Chemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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